Cas no 872848-12-9 (2-fluorobenzene-1-sulfonohydrazide)

• Product Name: 2-fluorobenzene-1-sulfonohydrazide
• CAS No: 872848-12-9
• MF: C₆H₇FN₂O₂S
• MW: 190.195383310318
• MDL: MFCD09813042
• CID: 3383715
• PubChem ID: 11672822
• Update Time: 2025-05-21

2-fluorobenzene-1-sulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONIC ACID, 2-FLUORO-, HYDRAZIDE
• 2-fluorobenzenesulfonohydrazide
• 2-fluorobenzene-1-sulfonohydrazide
• SCHEMBL420408
• EN300-113118
• MFCD09813042
• AKOS000151830
• 872848-12-9

• MDL： MFCD09813042
• Inchi： 1S/C6H7FN2O2S/c7-5-3-1-2-4-6(5)12(10,11)9-8/h1-4,9H,8H2
• InChI Key： LGLOOPLNLMJTTE-UHFFFAOYSA-N
• SMILES： C1(S(NN)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 190.02122681Da
• Monoisotopic Mass: 190.02122681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-fluorobenzene-1-sulfonohydrazide

2-Fluorobenzene-1-Sulfonohydrazide: A Comprehensive Overview

The compound 2-fluorobenzene-1-sulfonohydrazide (CAS No. 872848-12-9) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug design, agrochemicals, and advanced materials. In this article, we delve into the structural properties, synthesis methods, and recent advancements in the utilization of 2-fluorobenzene-1-sulfonohydrazide, providing a comprehensive understanding of its role in contemporary research.

Structure and Properties: The molecular structure of 2-fluorobenzene-1-sulfonohydrazide consists of a benzene ring substituted with a fluorine atom at the 2-position and a sulfonohydrazide group at the 1-position. This arrangement imparts unique electronic and steric properties to the molecule. The sulfonohydrazide group (-SO-NH-NH₂) is known for its ability to act as a nucleophile or hydrogen bond donor, making it highly reactive in various chemical transformations. The fluorine substitution further enhances the molecule's stability and reactivity, as fluorine's electronegativity can influence the electronic distribution across the aromatic ring.

Synthesis Methods: The synthesis of 2-fluorobenzene-1-sulfonohydrazide typically involves multi-step reactions starting from aromatic fluorobenzenes. Recent studies have focused on optimizing these processes to improve yield and reduce costs. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product purity. Additionally, catalytic methods employing transition metals have been investigated to enhance selectivity in forming the sulfonohydrazide moiety.

Applications in Drug Design: One of the most promising applications of 2-fluorobenzene-1-sulfonohydrazide lies in its role as an intermediate in drug design. Its ability to form stable complexes with metal ions has made it a valuable component in developing metallo-drugs targeting various diseases, including cancer and neurodegenerative disorders. Recent research highlights its potential as a ligand in creating complexes with platinum(II), which exhibit cytotoxic activity against cancer cells without significant toxicity to healthy cells.

Role in Agrochemicals: Beyond pharmaceuticals, 2-fluorobenzene-1-sulfonohydrazide has found utility in agrochemicals as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation makes it an attractive candidate for developing eco-friendly agricultural chemicals. Studies have demonstrated that derivatives of this compound can effectively control weed growth without adverse effects on beneficial soil microorganisms.

Toxicology and Safety: Understanding the toxicological profile of 2-fluorobenzene-1-sulfonohydrazide is crucial for its safe application. Recent toxicity studies indicate that while the compound exhibits low acute toxicity, prolonged exposure may lead to oxidative stress due to its reactive nature. Researchers are actively exploring methods to mitigate these effects through structural modifications that enhance biodegradability while retaining functionality.

Future Directions: The future of 2-fluorobenzene-1-sulfonohydrazide research is poised for exciting developments. With advancements in computational chemistry, researchers are leveraging machine learning algorithms to predict optimal reaction conditions for synthesizing this compound at scale. Furthermore, interdisciplinary collaborations are expected to unlock new applications in areas such as sensors and advanced materials science.

In conclusion, 2-fluorobenzene-1-sulfonohydrazide (CAS No. 872848-12-9) stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is likely to play an increasingly vital role in shaping innovative solutions across industries.